Icariin

Catalog No.
S530339
CAS No.
489-32-7
M.F
C33H40O15
M. Wt
676.7 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Icariin

CAS Number

489-32-7

Product Name

Icariin

IUPAC Name

5-hydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one

Molecular Formula

C33H40O15

Molecular Weight

676.7 g/mol

InChI

InChI=1S/C33H40O15/c1-13(2)5-10-17-19(45-33-28(42)26(40)23(37)20(12-34)46-33)11-18(35)21-24(38)31(48-32-27(41)25(39)22(36)14(3)44-32)29(47-30(17)21)15-6-8-16(43-4)9-7-15/h5-9,11,14,20,22-23,25-28,32-37,39-42H,10,12H2,1-4H3/t14-,20+,22-,23+,25+,26-,27+,28+,32-,33+/m0/s1

InChI Key

TZJALUIVHRYQQB-XLRXWWTNSA-N

SMILES

O=C1C(O[C@H]2[C@@H]([C@@H]([C@H]([C@H](C)O2)O)O)O)=C(C3=CC=C(OC)C=C3)OC4=C(C/C=C(C)\C)C(O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)=CC(O)=C14

Solubility

Soluble in DMSO

Synonyms

3-((6-Deoxymannopyranosyl)oxy)-7-(glucopyranosyloxy)-5-hydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one; Icariin;

Canonical SMILES

CC1C(C(C(C(O1)OC2=C(OC3=C(C2=O)C(=CC(=C3CC=C(C)C)OC4C(C(C(C(O4)CO)O)O)O)O)C5=CC=C(C=C5)OC)O)O)O

Isomeric SMILES

C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=C(C2=O)C(=CC(=C3CC=C(C)C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)C5=CC=C(C=C5)OC)O)O)O

Description

The exact mass of the compound Icariin is 676.2367 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Pyrans - Benzopyrans - Chromones - Flavonoids - Supplementary Records. It belongs to the ontological category of flavonols in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
  • Stimulating Bone Cell Activity

    Studies conducted in vitro (in a lab setting) have shown that icariin can increase the proliferation and differentiation of human bone mesenchymal stem cells. This suggests that icariin may play a role in promoting the growth and development of bone-forming cells.

  • Alternative to Growth Factors?

    Research is exploring the possibility of using icariin as an alternative to growth factors (GFs) in bone tissue engineering. GFs are signaling molecules that play a crucial role in bone regeneration. However, their use can be expensive and limited by potential side effects. Icariin's ability to stimulate bone cell activity makes it a potential candidate for GF replacement, although further research is needed to determine its effectiveness in this context.

Icariin and Osteoarthritis

Icariin is also being investigated for its potential benefits in osteoarthritis, a degenerative joint disease.

  • Promoting Cartilage Health

    Studies using mouse models of osteoarthritis have shown that icariin can reduce cartilage destruction and promote the differentiation of chondrocytes, the cells that build and maintain cartilage []. This suggests that icariin may help to protect and repair cartilage in osteoarthritic joints.

  • Modulating Gene Expression

    In vitro studies indicate that icariin can influence the expression of genes involved in cartilage health. It may upregulate the expression of genes like aggrecan and collagen II, which are essential components of healthy cartilage, while downregulating the expression of collagen I, a type of collagen that is not desirable in cartilage [].

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

1.7

Exact Mass

676.2367

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

VNM47R2QSQ

Other CAS

489-32-7

Wikipedia

Icariin

Dates

Modify: 2023-08-15
1: Xiao HB, Liu ZK, Lu XY, Deng CN, Luo ZF. Icariin regulates PRMT/ADMA/DDAH pathway to improve endothelial function. Pharmacol Rep. 2015 Dec;67(6):1147-54. doi: 10.1016/j.pharep.2015.04.017. Epub 2015 May 11. PubMed PMID: 26481534.
2: Xiang J, Zhao J, Wang Y, Hua X, Huang H, Lei Y. [Effect of icariin on hypoxia/reoxygenation injury in neonatal rat cardiomyocytes]. Zhonghua Yi Xue Za Zhi. 2015 Dec 1;95(45):3701-4. Chinese. PubMed PMID: 26849936.
3: Kong L, Liu J, Wang J, Luo Q, Zhang H, Liu B, Xu F, Pang Q, Liu Y, Dong J. Icariin inhibits TNF-α/IFN-γ induced inflammatory response via inhibition of the substance P and p38-MAPK signaling pathway in human keratinocytes. Int Immunopharmacol. 2015 Dec;29(2):401-7. doi: 10.1016/j.intimp.2015.10.023. Epub 2015 Oct 24. PubMed PMID: 26507164.
4: Zhang L, Shen C, Chu J, Liu Y, Li Y, Zhang L, Li L. Icariin reduces α-synuclein over-expression by promoting α-synuclein degradation. Age (Dordr). 2015 Aug;37(4):9811. doi: 10.1007/s11357-015-9811-z. Epub 2015 Jul 14. PubMed PMID: 26169945; PubMed Central PMCID: PMC4501328.
5: Hu Y, Liu K, Yan M, Zhang Y, Wang Y, Ren L. Effects and mechanisms of icariin on atherosclerosis. Int J Clin Exp Med. 2015 Mar 15;8(3):3585-9. eCollection 2015. PubMed PMID: 26064253; PubMed Central PMCID: PMC4443087.
6: Li F, Dong HX, Gong QH, Wu Q, Jin F, Shi JS. Icariin decreases both APP and Aβ levels and increases neurogenesis in the brain of Tg2576 mice. Neuroscience. 2015 Sep 24;304:29-35. doi: 10.1016/j.neuroscience.2015.06.010. Epub 2015 Jun 12. PubMed PMID: 26079110.
7: Wang Z, Zhang H, Dai L, Song T, Li P, Liu Y, Wang L. Arsenic Trioxide and Icariin Show Synergistic Anti-leukemic Activity. Cell Biochem Biophys. 2015 Sep;73(1):213-9. doi: 10.1007/s12013-015-0660-2. PubMed PMID: 25721870.
8: Yang H, Yan L, Qian P, Duan H, Wu J, Li B, Wang S. Icariin inhibits foam cell formation by down-regulating the expression of CD36 and up-regulating the expression of SR-BI. J Cell Biochem. 2015 Apr;116(4):580-8. doi: 10.1002/jcb.25009. PubMed PMID: 25389062.
9: Li F, Gao B, Dong H, Shi J, Fang D. Icariin induces synoviolin expression through NFE2L1 to protect neurons from ER stress-induced apoptosis. PLoS One. 2015 Mar 25;10(3):e0119955. doi: 10.1371/journal.pone.0119955. eCollection 2015. PubMed PMID: 25806530; PubMed Central PMCID: PMC4373914.
10: Zhang X, Liu T, Huang Y, Wismeijer D, Liu Y. Icariin: does it have an osteoinductive potential for bone tissue engineering? Phytother Res. 2014 Apr;28(4):498-509. doi: 10.1002/ptr.5027. Epub 2013 Jul 4. Review. PubMed PMID: 23824956.
11: Xu SF, Jin T, Lu YF, Li LS, Liu J, Shi JS. Effect of icariin on UDP-glucuronosyltransferases in mouse liver. Planta Med. 2014 Mar;80(5):387-92. doi: 10.1055/s-0034-1368265. Epub 2014 Apr 7. PubMed PMID: 24710854.
12: Fu SP, Yang L, Hong H, Ou C, Zhang RH. [Icariin Promoted Osteogenic Differentiation of SD Rat Bone Marrow Mesenchymal Stem Cells: an Experimental Study]. Zhongguo Zhong Xi Yi Jie He Za Zhi. 2015 Jul;35(7):839-46. Chinese. PubMed PMID: 26380448.
13: Wang ZM, Song N, Ren YL. Anti-proliferative and cytoskeleton-disruptive effects of icariin on HepG2 cells. Mol Med Rep. 2015 Nov;12(5):6815-20. doi: 10.3892/mmr.2015.4282. Epub 2015 Sep 2. PubMed PMID: 26329131.
14: Shao H, Shen J, Wang M, Cui J, Wang Y, Zhu S, Zhang W, Yang H, Xu Y, Geng D. Icariin protects against titanium particle-induced osteolysis and inflammatory response in a mouse calvarial model. Biomaterials. 2015 Aug;60:92-9. doi: 10.1016/j.biomaterials.2015.04.048. Epub 2015 May 15. PubMed PMID: 25985156.
15: Yang L, Wang Y, Guo H, Guo M. Synergistic Anti-Cancer Effects of Icariin and Temozolomide in Glioblastoma. Cell Biochem Biophys. 2015 Apr;71(3):1379-85. doi: 10.1007/s12013-014-0360-3. PubMed PMID: 25384619.
16: Zhou H, Yuan Y, Liu Y, Ni J, Deng W, Bian ZY, Dai J, Tang QZ. Icariin protects H9c2 cardiomyocytes from lipopolysaccharide induced injury via inhibition of the reactive oxygen species dependent c Jun N terminal kinases/nuclear factor-κB pathway. Mol Med Rep. 2015 Jun;11(6):4327-32. doi: 10.3892/mmr.2015.3289. Epub 2015 Jan 30. PubMed PMID: 25647547.
17: Liu B, Xu C, Wu X, Liu F, Du Y, Sun J, Tao J, Dong J. Icariin exerts an antidepressant effect in an unpredictable chronic mild stress model of depression in rats and is associated with the regulation of hippocampal neuroinflammation. Neuroscience. 2015 May 21;294:193-205. doi: 10.1016/j.neuroscience.2015.02.053. Epub 2015 Mar 17. PubMed PMID: 25791226.
18: Ma P, Zhang S, Su X, Qiu G, Wu Z. Protective effects of icariin on cisplatin-induced acute renal injury in mice. Am J Transl Res. 2015 Oct 15;7(10):2105-14. eCollection 2015. PubMed PMID: 26692955; PubMed Central PMCID: PMC4656788.
19: Zhai M, He L, Ju X, Shao L, Li G, Zhang Y, Liu Y, Zhao H. Icariin Acts as a Potential Agent for Preventing Cardiac Ischemia/Reperfusion Injury. Cell Biochem Biophys. 2015 Jun;72(2):589-97. doi: 10.1007/s12013-014-0506-3. PubMed PMID: 25663532.
20: Chen M, Hao J, Yang Q, Li G. Effects of icariin on reproductive functions in male rats. Molecules. 2014 Jul 3;19(7):9502-14. doi: 10.3390/molecules19079502. PubMed PMID: 24995929.

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